2-(allylamino)-3-{(Z)-[3-(3-methoxypropyl)-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene]methyl}-9-methyl-4H-pyrido[1,2-a]pyrimidin-4-one

• CAS No.: 361995-83-7
• Molecular Formula: C20H22N4O3S2
• Molecular Weight: 430.5 g/mol
• IUPAC Name: (5Z)-3-(3-methoxypropyl)-5-[[9-methyl-4-oxo-2-(prop-2-enylamino)pyrido[1,2-a]pyrimidin-3-yl]methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C20H22N4O3S2/c1-4-8-21-16-14(18(25)23-9-5-7-13(2)17(23)22-16)12-15-19(26)24(20(28)29-15)10-6-11-27-3/h4-5,7,9,12,21H,1,6,8,10-11H2,2-3H3/b15-12-
• InChI Key: HCSHJRANYKGVHV-QINSGFPZSA-N
• Isomeric SMILES: CC1=CC=CN2C1=NC(=C(C2=O)/C=C\3/C(=O)N(C(=S)S3)CCCOC)NCC=C
• Canonical SMILES: CC1=CC=CN2C1=NC(=C(C2=O)C=C3C(=O)N(C(=S)S3)CCCOC)NCC=C

Description

The compound 2-(allylamino)-3-{(Z)-[3-(3-methoxypropyl)-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene]methyl}-9-methyl-4H-pyrido[1,2-a]pyrimidin-4-one is a structurally complex heterocyclic molecule featuring a pyrido[1,2-a]pyrimidin-4-one core conjugated to a thiazolidinone ring via a (Z)-configured methylidene bridge. Key structural elements include:

• Pyrido[1,2-a]pyrimidin-4-one core: A fused bicyclic system with a methyl group at position 9 and an allylamino substituent at position 2.
• Thiazolidinone ring: Substituted with a 3-methoxypropyl group at position 3, a thioxo group at position 2, and a ketone at position 3.
• (Z)-configuration: Critical for maintaining planar geometry and influencing intermolecular interactions .

Biological Activity

The compound 2-(allylamino)-3-{(Z)-[3-(3-methoxypropyl)-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene]methyl}-9-methyl-4H-pyrido[1,2-a]pyrimidin-4-one (CAS Number: 361995-83-7) is a novel organic molecule with a complex structure that includes a pyrido[1,2-a]pyrimidin-4-one core and several functional groups, including an allylamino group and a thiazolidinylidene moiety. This unique combination of features suggests potential biological activities that warrant investigation.

Molecular Characteristics

• Molecular Formula : C20H22N4O3S2
• Molecular Weight : 430.5 g/mol
• Structural Features :
  • Pyrido[1,2-a]pyrimidin-4-one scaffold
  • Allylamino substituent
  • Thiazolidinylidene moiety
  • Methoxy and thioxo functional groups

Biological Activity Overview

Research indicates that the compound exhibits a range of biological activities, particularly in the fields of antimicrobial and anticancer research. The structural components contribute to its reactivity and interaction with various biological macromolecules.

Anticancer Activity

Several studies have evaluated the anticancer potential of thiazolidinone derivatives, which share structural similarities with our compound. For instance:

• A series of thiazolidinone derivatives were tested against various cancer cell lines, showing significant inhibition rates. One related compound demonstrated an 84.19% inhibition against leukemia cells (MOLT-4) and 72.11% inhibition against CNS cancer cells (SF-295) .

Antimicrobial Activity

The compound's potential as an antimicrobial agent has been highlighted in several studies:

• Thiazolidinone derivatives have shown antibacterial properties against Gram-positive and Gram-negative bacteria. For example, compounds with similar structures have exhibited Minimum Inhibitory Concentration (MIC) values as low as 0.5 µg/mL against Staphylococcus aureus .

Antibiofilm Activity

Recent research into thiazolidinone compounds has also focused on their ability to inhibit biofilm formation:

• Certain derivatives demonstrated over 50% reduction in biofilm formation at concentrations near their MIC values, indicating their potential utility in treating biofilm-associated infections .

Study 1: Anticancer Efficacy

A study published in the Journal of Pharmaceutical Sciences assessed a range of thiazolidinone derivatives for their anticancer activity using the National Cancer Institute's screening methods. The results indicated that compounds structurally related to our target compound exhibited significant cytotoxic effects across multiple cancer cell lines.

Compound	Cell Line	Inhibition (%)
4g	MOLT-4	84.19
4p	SF-295	72.11

Study 2: Antimicrobial Properties

In another investigation focusing on antimicrobial activity, derivatives containing the thiazolidinone scaffold were tested against various bacterial strains:

Strain	MIC (µg/mL)
Staphylococcus aureus	0.5
Escherichia coli	1.0
Pseudomonas aeruginosa	2.0

These findings suggest that modifications to the thiazolidinone structure can enhance antimicrobial efficacy.

Comparison with Similar Compounds

Comparison with Structural Analogs

Structural analogs of this compound differ primarily in substituents on the thiazolidinone ring and the pyrido[1,2-a]pyrimidinone core. Below is a detailed comparison based on substituent variations and their hypothesized effects:

Table 1: Substituent Variations and Hypothesized Effects

Compound Name	Thiazolidinone Substituent (Position 3)	Pyrido[1,2-a]pyrimidinone Substituents	Key Properties/Effects	References
2-(allylamino)-3-{(Z)-[3-(3-methoxypropyl)-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene]methyl}-9-methyl-4H-pyrido[1,2-a]pyrimidin-4-one	3-methoxypropyl	Allylamino (position 2), methyl (position 9)	Enhanced solubility due to polar methoxy group; potential for hydrogen bonding.
2-(allylamino)-3-[(Z)-(3-isopropyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-9-methyl-4H-pyrido[1,2-a]pyrimidin-4-one	Isopropyl	Allylamino (position 2), methyl (position 9)	Reduced solubility vs. methoxypropyl analog; increased steric bulk may affect target binding.
2-(allylamino)-3-{(Z)-[3-(1-phenylethyl)-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene]methyl}-9-methyl-4H-pyrido[1,2-a]pyrimidin-4-one	1-Phenylethyl	Allylamino (position 2), methyl (position 9)	Hydrophobic phenyl group may improve membrane permeability but reduce aqueous solubility.
2-(4-Benzyl-1-piperazinyl)-3-[(Z)-(3-ethyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-9-methyl-4H-pyrido[1,2-A]pyrimidin-4-one	Ethyl	4-Benzylpiperazinyl (position 2), methyl (position 9)	Piperazinyl group introduces basicity; ethyl substituent may balance lipophilicity and metabolic stability.

Key Findings:

Solubility and Polarity :

• The 3-methoxypropyl substituent (target compound) introduces polarity via the ether oxygen, likely enhancing aqueous solubility compared to alkyl (isopropyl, ethyl) or aromatic (phenylethyl) analogs .
• Hydrophobic groups (e.g., phenylethyl) may improve lipid bilayer penetration but reduce solubility, limiting bioavailability .

Electron-withdrawing groups (e.g., thioxo, ketone) stabilize the thiazolidinone ring and influence resonance interactions with the pyrido[1,2-a]pyrimidinone core .

Biological Activity: Thiazolidinone derivatives with electron-deficient rings exhibit enhanced antimicrobial activity due to improved electrophilicity, facilitating interactions with microbial enzymes . The (Z)-configuration of the methylidene bridge is critical for maintaining planar geometry, which is essential for intercalation or π-π stacking in biological targets .

Structural and Crystallographic Insights

Crystallographic studies using programs like SHELXL and ORTEP (as noted in –8) have been pivotal in elucidating the (Z)-configuration and molecular packing of these compounds. For example:

• The (Z)-configuration ensures coplanarity between the thiazolidinone and pyrido[1,2-a]pyrimidinone moieties, optimizing conjugation and stability .
• Crystal packing analyses reveal intermolecular hydrogen bonds involving the thioxo and ketone groups, which stabilize the lattice and may correlate with solid-state stability .